![molecular formula C20H19Cl2N3OS B459759 3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide CAS No. 627057-31-2](/img/structure/B459759.png)
3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
Overview
Description
3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C20H19Cl2N3OS and its molecular weight is 420.4g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Discovery and Pharmaceutical Applications
Quinoline derivatives like the one have been extensively studied for their potential in drug discovery due to their biological activity . They are known to exhibit a range of pharmacological properties, including antimalarial, antimicrobial, anticancer, and anti-inflammatory effects . This particular compound could be investigated for its efficacy in these areas, potentially leading to the development of new therapeutic agents.
Organic Synthesis and Chemical Reactions
In synthetic organic chemistry, quinoline compounds serve as key scaffolds for the construction of complex molecules . They can undergo various chemical reactions, including Suzuki–Miyaura coupling, which is used to form carbon-carbon bonds . This reaction is crucial for creating new compounds that can have further applications in medicinal chemistry and material science.
Catalysis
Quinoline derivatives can act as ligands in catalytic systems, influencing the efficiency and selectivity of chemical reactions . Their role in transition metal-catalyzed reactions is particularly significant, as they can enhance the performance of catalysts used in industrial chemical processes.
Biological Studies
The cytotoxic properties of quinoline derivatives make them valuable in biological studies, especially in cancer research . They can be used to study the inhibition of cancer cell growth and to understand the mechanisms of action of potential anticancer drugs.
Material Science
Quinoline compounds have applications in material science, particularly in the development of organic semiconductors and light-emitting diodes (LEDs) . Their electronic properties can be tuned for use in various electronic devices, contributing to advancements in technology.
Environmental Chemistry
Due to their structural diversity and reactivity, quinoline derivatives can be used in environmental chemistry to synthesize compounds that degrade pollutants or act as sensors for environmental monitoring .
Mechanism of Action
Target of Action
The primary targets of this compound are yet to be definitively identified. Some studies suggest that similar compounds may interact with the cb2 receptor . The CB2 receptor plays a crucial role in the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood, and memory.
Mode of Action
It is believed to interact with its targets, possibly the CB2 receptor, leading to changes in the physiological processes controlled by these targets
Result of Action
If the compound does interact with the cb2 receptor, it could potentially modulate pain sensation, mood, and memory, among other physiological processes .
properties
IUPAC Name |
3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19Cl2N3OS/c1-2-10-3-5-15-11(7-10)8-13-17(23)18(27-20(13)25-15)19(26)24-16-6-4-12(21)9-14(16)22/h4,6,8-10H,2-3,5,7,23H2,1H3,(H,24,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARMLNAOBGBKYFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=C(C=C(C=C4)Cl)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19Cl2N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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